N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide

• IUPAC Name: N-[3-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H14N2O3S/c21-17(9-8-15-6-2-10-23-15)19-13-4-1-5-14(12-13)20-18(22)16-7-3-11-24-16/h1-12H,(H,19,21)(H,20,22)/b9-8+
• InChI Key: VUDPFJWXNJTCAY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol

Description

N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide, also known as FACT (Flavopiridol Analogues in Cancer Therapy), is a synthetic compound that has been studied for its potential use in cancer treatment.

Mechanism of Action

N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide inhibits CDKs by binding to the ATP-binding site on the enzyme, preventing the transfer of phosphate groups to downstream targets. This leads to cell cycle arrest and apoptosis (cell death) in cancer cells.
Biochemical and Physiological Effects
In addition to its potential anti-cancer effects, this compound has been shown to have anti-inflammatory and neuroprotective properties. It has also been studied for its potential use in treating viral infections such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide is its specificity for CDKs, which can potentially minimize side effects compared to other cancer treatments that target rapidly dividing cells. However, its effectiveness may be limited by the development of resistance in cancer cells over time.

Future Directions

Future research on N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide could focus on optimizing its efficacy and minimizing potential side effects. It could also be studied in combination with other cancer treatments to determine if it has synergistic effects. Additionally, further research could investigate its potential use in treating other diseases beyond cancer.

Synthesis Methods

N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide can be synthesized through a multi-step process that involves the reaction of 3-aminophenyl-2-thiophenecarboxamide with 2-furylacrylic acid chloride. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(3-{[3-(2-furyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide has been studied for its potential use in cancer treatment due to its ability to inhibit cyclin-dependent kinases (CDKs), which are enzymes that play a crucial role in cell cycle regulation. CDKs have been shown to be overactive in many types of cancer, leading to uncontrolled cell proliferation. By inhibiting CDKs, this compound can potentially slow or stop cancer cell growth.